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Compound of Interest

Compound Name: 2,4-Dibromo-8-nitroquinoline

Cat. No.: B12819415

Get Quote

The fundamental properties of 2,4-Dibromo-8-nitroquinoline have been estimated based on

its constituent fragments: 2,4-dibromoquinoline and 8-nitroquinoline. These predictions provide

a baseline for experimental design and analytical method development.

Structural Identifiers:

IUPAC Name: 2,4-dibromo-8-nitroquinoline

Molecular Formula: C₉H₄Br₂N₂O₂

Canonical SMILES: C1=CC=C2C(=C1[O-])N=C(C=C2Br)Br

InChI: InChI=1S/C9H4Br2N2O2/c10-6-4-8(12)13-7-3-1-2-5(9(7)6)14(15)16

InChIKey: FNJCMHBSUPXQBE-UHFFFAOYSA-N

Table 1: Predicted & Calculated Physicochemical Properties
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Property Predicted Value / Range
Rationale / Analog Data
Source

Molecular Weight 331.95 g/mol
Calculated from molecular
formula C₉H₄Br₂N₂O₂.[1]

Melting Point > 150 °C (Estimate)

Based on related structures. 8-

Nitroquinoline has a melting

point around 85-89°C[2];

dibromination is expected to

significantly increase this value

due to increased molecular

weight and crystal lattice

energy.

Boiling Point > 400 °C (Estimate)

High molecular weight and

polarity suggest a very high

boiling point, likely with

decomposition.

Solubility

Insoluble in water. Soluble in

hot polar aprotic solvents (e.g.,

DMSO, DMF) and chlorinated

solvents (e.g.,

Dichloromethane, Chloroform).

Aromatic, halogenated nitro-

compounds typically exhibit

poor aqueous solubility but are

soluble in organic solvents.

| XLogP3 | ngcontent-ng-c3932382896="" class="ng-star-inserted">4.0 (Estimate) | Calculated

based on the additive properties of two bromine atoms (+0.8-1.0 each) and a nitro group

(~-0.3) on a quinoline core. The XLogP3 for 2,8-dibromoquinoline is 3.9. |

Section 2: Proposed Synthetic Strategy
Synthesizing this specific isomer presents a regiochemical challenge due to the complex

interplay of substituent directing effects. The nitro group is a strong deactivating meta-director,

while the bromo groups are deactivating but ortho-, para-directing. A direct, one-pot synthesis

from a simple quinoline is unlikely to be selective. Therefore, a multi-step, controlled approach

is necessary. Here, we propose a plausible, albeit challenging, synthetic route starting from 8-

nitroquinoline.
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Reaction Pathway

8-Nitroquinoline Crude Reaction Mixture
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Figure 1: Proposed Synthetic Workflow for 2,4-Dibromo-8-nitroquinoline.

Click to download full resolution via product page

Caption: Figure 1: Proposed Synthetic Workflow for 2,4-Dibromo-8-nitroquinoline.

Rationale Behind Experimental Choices
The proposed synthesis employs a forceful bromination condition. The 8-nitro group strongly

deactivates the entire quinoline system towards electrophilic aromatic substitution. To

overcome this, a highly activated electrophile and harsh conditions are required.

Reagents: Molecular bromine (Br₂) is the bromine source. Oleum (fuming sulfuric acid) acts

as both the solvent and a catalyst. The SO₃ in oleum protonates the Br₂, creating a highly

electrophilic "Br⁺" species, which is necessary to attack the electron-deficient ring.

Causality: The 8-nitro group directs incoming electrophiles primarily to the C5 and C7

positions. However, the pyridine ring is inherently more electron-deficient than the benzene

ring. Under these harsh conditions, substitution on the pyridine ring at the 2 and 4 positions,

which are activated by the nitrogen lone pair in the protonated quinoline, becomes possible,

though likely competitive with other isomers. This method is expected to produce a mixture

of products, necessitating a robust purification step.

Proposed Experimental Protocol
Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr

byproduct), add 8-nitroquinoline (1.0 eq).
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Reagent Addition: Cool the flask to 0°C in an ice-salt bath. Slowly add oleum (20% SO₃) to

dissolve the starting material.

Bromination: From the dropping funnel, add a solution of molecular bromine (2.5 eq) in

oleum dropwise over 1 hour, ensuring the internal temperature does not exceed 10°C.

Reaction Progression: After the addition is complete, allow the mixture to slowly warm to

room temperature and then heat to 60-70°C for 12-24 hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography

(HPLC).

Work-up: Carefully pour the reaction mixture onto crushed ice. The product will precipitate.

Neutralize the acidic solution with a saturated sodium bicarbonate solution until

effervescence ceases.

Extraction: Extract the aqueous slurry with dichloromethane (3x volumes). Combine the

organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Concentrate the organic extract under reduced pressure. The resulting crude

solid will be a mixture of isomers. Purify the target compound using silica gel column

chromatography with a gradient elution system (e.g., hexane/ethyl acetate).

Section 3: Predicted Chemical Reactivity
The reactivity of 2,4-Dibromo-8-nitroquinoline is dictated by its three functional groups,

making it a versatile intermediate for further chemical modification.

Caption: Figure 2: Predicted Reactivity Sites on 2,4-Dibromo-8-nitroquinoline.

Positions 2 and 4 (Bromo-Substituted): These positions are highly activated for palladium-

catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig

amination).[3] The C-Br bonds can be selectively functionalized to introduce aryl, alkyl, or

amino groups. The C2-Br bond is generally more reactive than the C4-Br bond in

nucleophilic substitutions.

Positions 5 and 7: The powerful electron-withdrawing effect of the 8-nitro group activates the

ortho (C7) and para (C5) positions towards Nucleophilic Aromatic Substitution (SNAr).
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Strong nucleophiles can displace the hydrogen atoms at these positions, especially if a

stronger activating group is present.

Position 8 (Nitro-Substituted): The nitro group can be readily reduced to an amino group

using standard conditions (e.g., Fe/HCl, SnCl₂, or catalytic hydrogenation). This resulting 8-

aminoquinoline derivative is a valuable bidentate ligand and a precursor for further

functionalization.

Section 4: Proposed Analytical Characterization
Workflow
Confirming the structure and purity of the final product is paramount. A multi-technique

approach is required for unambiguous characterization.
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Figure 3: Workflow for the Analytical Characterization of a Novel Compound.
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Caption: Figure 3: Workflow for the Analytical Characterization of a Novel Compound.

Predicted Spectroscopic Signatures
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¹H NMR: The spectrum should show four distinct aromatic protons in the 7.5-9.0 ppm range,

each appearing as a doublet or doublet of doublets. The deshielding effects of the nitro and

bromo groups will cause significant downfield shifts.

¹³C NMR: Nine distinct carbon signals are expected. Carbons bearing bromine (C2, C4) and

the nitro group (C8) will be significantly shifted and may show reduced intensity.

Mass Spectrometry (HRMS): The key diagnostic feature will be the isotopic pattern of the

molecular ion peak. The presence of two bromine atoms will result in a characteristic M,

M+2, M+4 pattern with an approximate intensity ratio of 1:2:1. The high-resolution mass

should match the calculated exact mass of C₉H₄Br₂N₂O₂.

IR Spectroscopy: Characteristic peaks for the N-O stretching of the nitro group will be

prominent around 1530 cm⁻¹ (asymmetric) and 1350 cm⁻¹ (symmetric). C=N and C=C

stretching vibrations of the quinoline ring will appear in the 1600-1450 cm⁻¹ region.

Section 5: Safety and Handling
While no specific safety data exists for 2,4-Dibromo-8-nitroquinoline, its structure suggests

significant hazards. The safety protocols must be based on the known hazards of related

compounds, such as 2,4-dibromoquinoline and various nitroaromatics.[4][5]

Table 2: Anticipated GHS Hazard Classification

Pictogram Hazard Class
Precautionary Statement
Codes

|

| Acute Toxicity, Oral (Category 3/4)[4][6] | P264, P270, P301+P312 | | | Serious Eye Damage
(Category 1)[5] | P280, P305+P351+P338 | | | Skin Irritation (Category 2)[4][5] | P280,
P302+P352 | | | Respiratory Irritation (Category 3)[4][5] | P261, P271, P304+P340 |

Handling and Personal Protective Equipment (PPE)
Engineering Controls: All manipulations should be performed inside a certified chemical fume

hood to avoid inhalation of dust or vapors.[7]
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Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves prior to use and dispose

of contaminated gloves properly.[4]

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

For larger quantities, a chemical-resistant apron or suit is recommended.[4]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician.[8]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[9]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This compound should be treated as hazardous waste.

Conclusion
2,4-Dibromo-8-nitroquinoline represents an unexplored building block with significant

potential for creating diverse chemical libraries. This guide provides a robust, predictive

framework for its synthesis, characterization, and handling. By anticipating its physicochemical

properties, reactivity, and safety hazards based on established chemical knowledge of its

analogues, researchers can approach the study of this compound with a well-defined and

safety-conscious strategy. The successful synthesis and validation of its properties will open

new avenues for the development of novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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